Cas no 1105188-34-8 (N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine)

• Product Name: N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine
• CAS No: 1105188-34-8
• MF: C₁₅H₂₃N₃O₂S
• MW: 309.427022218704
• MDL: MFCD11986996
• CID: 4560535
• Update Time: 2025-08-05

N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N1-(4,7-Dimethoxybenzo[d]thiazol-2-yl)-N2,N2-diethylethane-1,2-diamine
• 1,2-Ethanediamine, N2-(4,7-dimethoxy-2-benzothiazolyl)-N1,N1-diethyl-
• N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine

• MDL： MFCD11986996
• Inchi： 1S/C15H23N3O2S/c1-5-18(6-2)10-9-16-15-17-13-11(19-3)7-8-12(20-4)14(13)21-15/h7-8H,5-6,9-10H2,1-4H3,(H,16,17)
• InChI Key： LMOLAOHCAVZAIM-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CNC1=NC2=C(OC)C=CC(OC)=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine

Professional Introduction to N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine (CAS No. 1105188-34-8)

N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1105188-34-8, belongs to the benzothiazole class of molecules, which are widely recognized for their diverse biological activities. The presence of dimethoxy groups at the 4 and 7 positions, combined with an amine functional group at the 2 position, contributes to its complex chemical behavior and potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine as a versatile scaffold for developing novel drug candidates. The diethylamino side chain attached to the benzothiazole core introduces a basic nitrogen atom, which can participate in various interactions with biological targets. This feature makes the compound a promising candidate for further exploration in the development of small-molecule drugs targeting neurological and inflammatory disorders.

The benzothiazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate multiple biological pathways. Studies have demonstrated that benzothiazole derivatives exhibit a wide range of activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine enhances its potential by providing additional sites for interaction with biological receptors and enzymes.

In recent years, there has been a growing interest in exploring the therapeutic potential of N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine in the treatment of chronic inflammatory diseases. Research has shown that this compound can interact with key inflammatory mediators and signaling pathways, potentially leading to novel therapeutic strategies. For instance, studies have indicated that it may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the pathogenesis of inflammation.

Additionally, the dimethoxy substituents in N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine contribute to its solubility and bioavailability, making it a favorable candidate for oral administration. This property is particularly important in drug development, as it ensures that the compound can reach its target site of action effectively. Furthermore, the presence of multiple hydrogen bond donors and acceptors in its structure enhances its ability to interact with biological targets through hydrogen bonding interactions.

The synthesis of N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the benzothiazole core.

One of the most compelling aspects of N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine is its potential as a lead compound for drug discovery. Its unique structural features make it amenable to structure-based drug design approaches, allowing researchers to modify specific regions of the molecule to enhance its potency and selectivity. This flexibility is crucial in developing drugs with minimal side effects and improved therapeutic outcomes.

Current research efforts are focused on evaluating the pharmacokinetic properties of N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine to optimize its delivery and efficacy. Preclinical studies are being conducted to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These studies are essential for determining the appropriate dosage regimen and identifying any potential safety concerns before moving into clinical trials.

The future prospects for N-[2-(diethylamino)ethyl]-4,7-dimethoxy-1,3-benzothiazol-2-amine appear promising as it continues to be explored for various therapeutic applications. Its ability to modulate multiple biological pathways makes it a valuable tool for understanding disease mechanisms and developing innovative treatments. As research progresses，this compound is expected to play a significant role in advancing our understanding of pharmacology and drug design.